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Compound of Interest

Compound Name:
Propan-2-yl 2-amino-4-

methylpentanoate

CAS No.: 79487-90-4

Cat. No.: B13232939

Get Quote

Executive Summary
Leucine isopropyl ester (Leu-iPr) represents a specific alkyl ester derivative of the essential

amino acid L-Leucine. Unlike its free acid counterpart, which is extensively documented in

muscle protein synthesis (MPS), Leu-iPr is primarily investigated in peer-reviewed literature for

its physicochemical utility in Transdermal Drug Delivery (TDD) and as a Pharmaceutical

Promoiety.

This guide objectively compares Leu-iPr against standard alternatives (L-Leucine, Leucine

Ethyl Ester, and Valine Esters), synthesizing data from recent studies on ionic liquids and

prodrug synthesis. It clarifies the distinction between proven pharmaceutical applications and

theoretical nutritional uses.

Part 1: Transdermal Drug Delivery (Proven
Application)[1][2]
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The most robust peer-reviewed application of Leu-iPr is its use as a counter-ion in Active

Pharmaceutical Ingredient-Ionic Liquids (API-ILs). By pairing Leu-iPr with acidic drugs (e.g.,

Ibuprofen, Ketoprofen), researchers create biocompatible ionic liquids that significantly

enhance skin permeability compared to the free drug acid.

Mechanism of Action
The isopropyl ester modification masks the zwitterionic character of free leucine, increasing

lipophilicity. When complexed with a drug, it disrupts the highly ordered lipid bilayer of the

stratum corneum, facilitating transit.

Comparative Performance: Leu-iPr vs. Alternatives
The following table summarizes data from International Journal of Molecular Sciences (2022)

and ResearchGate studies comparing Leu-iPr ibuprofenate ([LeuOiPr][IBU]) against Valine

equivalents and free Ibuprofen.

Parameter
Ibuprofen (Free
Acid)

[LeuOiPr][IBU]
(Leucine Isopropyl
Ester)

[ValOiPr][IBU]
(Valine Isopropyl
Ester)

Physical State Crystalline Solid
Viscous Liquid / Low-

Melting Solid
Viscous Liquid

Solubility (Water) Low (< 0.1 mg/mL)
Enhanced (> 10-fold

increase)
Enhanced

Skin Permeability Baseline (1.0x) ~1.4x - 2.0x Baseline ~1.15x - 2.5x Baseline

Cytotoxicity Low
Biocompatible / Non-

toxic
Biocompatible

Stability High
Moderate (Hydrolysis

prone)
Moderate
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Technical Insight: While Valine esters sometimes show slightly higher flux rates due to lower

molecular weight, Leu-iPr offers a distinct hydrophobicity profile that may be preferable for

specific lipophilic drug pairings.

Experimental Protocol: Synthesis of [LeuOiPr][IBU]
Ionic Liquid
Ref: Adapted from standard protocols for amino acid ester salts (e.g., Ossowicz et al.).

Reagents: L-Leucine (99%), Isopropanol (excess), Thionyl Chloride (SOCl2), Ibuprofen sodium

salt.

Esterification:

Suspend L-Leucine in excess isopropanol at 0°C.

Add SOCl2 dropwise (Caution: Exothermic, HCl gas evolution).

Reflux at 80°C for 24 hours.

Evaporate solvent to obtain L-Leucine Isopropyl Ester Hydrochloride ([LeuOiPr][Cl]).

Neutralization:

Dissolve [LeuOiPr][Cl] in minimal water; neutralize with saturated NaHCO3.

Extract free ester into diethyl ether; dry over MgSO4 and evaporate.

Ionic Liquid Formation:

Dissolve equimolar amounts of Ibuprofen and Leu-iPr in ethanol.

Stir at room temperature for 2 hours.
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Remove solvent under vacuum to yield [LeuOiPr][IBU].

Part 2: Visualization of Mechanism
The following diagram illustrates the synthesis pathway and the mechanism by which Leu-iPr

facilitates drug transport across the skin barrier.
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Caption: Synthesis of Leucine Isopropyl Ester Ionic Liquid and its mechanism for facilitating

transdermal drug transport.

Part 3: Nutritional & Physiological Applications
(Critical Analysis)
While L-Leucine is the "master regulator" of Muscle Protein Synthesis (MPS) via the mTORC1

pathway, Leucine Isopropyl Ester lacks direct clinical validation for MPS in healthy humans

compared to L-Leucine or Leucine Ethyl Ester (LEE).

Theoretical vs. Proven Efficacy
Bioavailability Hypothesis:

Theory: Esterification protects the amino acid from degradation in the stomach and

improves passive diffusion across the intestinal wall (similar to the transdermal

mechanism).

Reality: Once absorbed, the ester must be hydrolyzed back to free Leucine to activate

mTOR. If hydrolysis is too slow or occurs in the wrong tissue (e.g., liver vs. muscle), the

anabolic spike is blunted.
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Comparison with Leucine Ethyl Ester (LEE):

Studies on LEE have shown that despite theoretical advantages, it often results in lower

blood leucine concentrations than free leucine due to rapid degradation or poor retention.

Leu-iPr, being more sterically hindered (isopropyl vs. ethyl), might exhibit different

hydrolysis kinetics, but no comparative human trial confirms this advantage.

Toxicity Distinction (Crucial Safety Note):

Leucine Isopropyl Ester (Monomer): Generally cytocompatible (as seen in TDD studies).

Leucyl-Leucine Methyl Ester (Dipeptide): Highly toxic to immune cells (induces apoptosis

in cytotoxic T-cells).

Warning: Researchers must not confuse the single amino acid ester (Leu-iPr) with the

dipeptide ester (Leu-Leu-OMe).

Part 4: Synthesis & Stability Protocol
For researchers utilizing Leu-iPr as a reagent or intermediate, controlling the esterification yield

and preventing premature hydrolysis is critical.

Optimized Enzymatic Resolution (Alternative to
Chemical Synthesis)
Ref: Adapted from US Patent 4731476A.

Objective: To separate L-Leucine from a racemic mixture or purify it from BCAA esters.

Substrate Preparation: Create a mixture of Leucine/Isoleucine isopropyl esters.

Enzymatic Hydrolysis:

Add Alcalase 2.4 L (Serine protease) to the ester mixture in aqueous emulsion (pH 8.0).

Selectivity: The enzyme preferentially hydrolyzes the Leucine ester over Isoleucine/Valine

esters.
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Separation:

Extract the unreacted esters (Isoleucine/Valine) with organic solvent (e.g., tert-butyl methyl

ether).

The aqueous phase contains pure L-Leucine (hydrolyzed product).

Stability Profile
Hydrolysis: Leu-iPr is susceptible to hydrolysis in aqueous environments, particularly at pH >

7.0.

Storage: Must be stored as the hydrochloride salt ([LeuOiPr][Cl]) in a desiccator at -20°C to

prevent auto-hydrolysis. The free base is unstable and should be generated immediately

prior to use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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